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Compound of Interest

Compound Name: Pimethixene Maleate

Cat. No.: B1207551

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

Pimethixene Maleate is a versatile thioxanthene derivative recognized for its potent
antihistaminic, antiserotonergic, and anticholinergic properties.[1][2][3] It functions as a multi-
target antagonist, exhibiting high affinity for a broad range of monoamine receptors.[4] Its
activity includes antagonism of serotonin (5-HT) receptors (specifically 5-HT1A, 5-HT2A, 5-
HT2B, and 5-HT2C), histamine H1 receptors, dopamine receptors (D2, D4), and muscarinic
acetylcholine receptors (M1, M2).[2] This wide-ranging activity makes it a compound of
significant interest in research related to allergies, respiratory conditions, and neuronal
signaling pathways.

Due to its hydrophobic nature, Pimethixene Maleate is insoluble in water but shows good
solubility in dimethyl sulfoxide (DMSQO). Proper preparation of a concentrated stock solution in
DMSO is a critical first step for ensuring accuracy and reproducibility in various in vitro and in
Vivo experimental settings.

This document provides a detailed protocol for the preparation, storage, and handling of
Pimethixene Maleate stock solutions using DMSO as the solvent.

Physicochemical and Solubility Data
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The following table summarizes the key quantitative data for Pimethixene Maleate.

Property Value Citations
Molecular Formula C23H23NO4S

Molecular Weight 409.50 g/mol

Appearance White to off-white solid

Solubility in DMSO 82 mg/mL to 100 mg/mL

(approx. 200 mM to 244 mM)

Solubility in Water Insoluble

Solubility in Ethanol ~7 mg/mL

Experimental Protocol: Preparation of a 100 mM
Stock Solution

This protocol describes the preparation of a 100 mM Pimethixene Maleate stock solution in
DMSO. The concentration can be adjusted based on experimental needs and the specific
solubility limit provided by the supplier.

Materials:

» Pimethixene Maleate powder (CAS: 13187-06-9)
e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials
» Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:
e Pre-analysis and Calculation:

o Important: Before opening, bring the Pimethixene Maleate container to room temperature
to prevent moisture condensation.

o Calculate the required mass of Pimethixene Maleate using the following formula:

» Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000

= Example for 1 mL of a 100 mM (0.1 M) stock:
= Mass (mg) = 0.1 mol/L x 0.001 L x 409.5 g/mol x 1000 = 40.95 mg
» Weighing:
o Tare the analytical balance with a sterile microcentrifuge tube.

o Carefully weigh the calculated amount of Pimethixene Maleate powder (e.g., 40.95 mg)
and add it directly into the tube.

¢ Dissolution:

o Add the calculated volume of fresh, anhydrous DMSO to the tube containing the powder
(e.g., 1 mL for a 100 mM solution). It is crucial to use newly opened DMSO, as
hygroscopic (moisture-absorbed) DMSO can significantly decrease the solubility of the
compound.

o Tightly cap the tube.

o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A
clear solution should be obtained.

o If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be
applied to facilitate the process.
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 Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,
light-protected (amber) tubes.

o Clearly label each aliquot with the compound name, concentration, date, and solvent.
o Aliquoting is critical to prevent degradation from repeated freeze-thaw cycles.
Storage and Stability:

Proper storage is essential to maintain the integrity of the stock solution.

Storage Temperature Recommended Duration Citations
-20°C Up to 1 month
-80°C Up to 1 year

Note: Always store solutions sealed and protected from moisture. For in vivo experiments, it is
often recommended to prepare fresh working solutions from the stock on the day of use.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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